Tert-butyl 2-benzylhydrazinecarboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of TBBC is represented by the linear formula C12H18N2O2 . Unfortunately, the search results do not provide a detailed analysis of the molecular structure of TBBC.
Physical And Chemical Properties Analysis
TBBC is a white to yellow solid . The exact physical and chemical properties of TBBC are not detailed in the search results.
Scientific Research Applications
Pharmaceutical Solutions
Tert-butyl 2-benzylhydrazinecarboxylate: is used in the formulation of pharmaceutical solutions, particularly in the production of anticancer drugs . It acts as a co-solvent with tert-butyl alcohol (TBA) , which is known to influence the freeze-drying process of drug solutions. The presence of TBA can affect the heat and mass transfer during the freeze-drying, which is crucial for the stability and efficacy of the final pharmaceutical product.
Chemical Synthesis
In chemical synthesis, Tert-butyl 2-benzylhydrazinecarboxylate serves as a building block for various organic compounds . Its reactivity allows for the creation of complex molecules that can be used in further synthetic applications, including the development of new drugs and materials.
Material Science
This compound finds applications in material science due to its ability to act as a polymerization agent . It can help in creating new polymeric materials with potential uses in medical devices, coatings, and as part of composite materials.
Analytical Chemistry
In analytical chemistry, Tert-butyl 2-benzylhydrazinecarboxylate can be used as a standard or reference compound in chromatography and spectroscopy . Its well-defined properties make it suitable for calibrating instruments and validating analytical methods.
Biological Studies
The tert-butyl group, a part of the Tert-butyl 2-benzylhydrazinecarboxylate molecule, is significant in biology. It is involved in biosynthetic and biodegradation pathways and can be used to study the biological activity of new compounds .
Thermodynamic Modeling
Tert-butyl 2-benzylhydrazinecarboxylate: is also important in thermodynamic studies. It can be used in modeling to predict the vapor pressures of multicomponent vapor mixtures in equilibrium with their solid frozen mixtures, which is essential in understanding and optimizing freeze-drying processes .
Photophysics Research
The compound’s derivatives are studied for their excited-state dynamics, which is valuable in photophysics research. This research can lead to insights into the behavior of organic molecules under light exposure and has implications for the development of light-sensitive materials .
Biocatalysis
Finally, the tert-butyl group’s unique reactivity pattern opens up possibilities for its application in biocatalytic processes. This could lead to more efficient and environmentally friendly chemical reactions in industrial settings .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-(benzylamino)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-12(2,3)16-11(15)14-13-9-10-7-5-4-6-8-10/h4-8,13H,9H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPVJBJKJBHTNCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10443101 |
Source
|
| Record name | TERT-BUTYL 2-BENZYLHYDRAZINECARBOXYLATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10443101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-benzylhydrazinecarboxylate | |
CAS RN |
53370-84-6 |
Source
|
| Record name | TERT-BUTYL 2-BENZYLHYDRAZINECARBOXYLATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10443101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-Butyl 2-benzylhydrazinecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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